Cas no 300582-90-5 (2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)acetic acid)

• Product Name: 2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)acetic acid
• CAS No: 300582-90-5
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 298667
• PubChem ID: 18469040
• Update Time: 2025-10-18

2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Amino-2-oxopyridin-1(2H)-yl)acetic acid
• 1(2H)-Pyridineaceticacid,3-amino-2-oxo-(9CI)
• (3-AMINO-2-OXO-2H-PYRIDIN-1-YL)-ACETIC ACID
• 1(2H)-Pyridineaceticacid, 3-amino-2-oxo-
• 2-(3-amino-2-oxopyridin-1-yl)acetic acid
• 3-amino-2-oxo-1(2H)-Pyridineacetic acid
• 2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)acetic acid
• SB53958
• 2-(3-Amino-2-oxopyridin-1(2H)-yl)aceticacid
• 3-amino-2-oxopyridin-1-ylacetic acid
• CS-0270813
• 300582-90-5
• (3-Amino-2-oxopyridin-1(2H)-yl)acetic acid
• EN300-148698
• SCHEMBL197253
• DTXSID30594149
• AKOS011381905
• DB-348031

• Inchi： 1S/C7H8N2O3/c8-5-2-1-3-9(7(5)12)4-6(10)11/h1-3H,4,8H2,(H,10,11)
• InChI Key： DZNWPRKEUQEDSZ-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=CN1CC(=O)O)N

Computed Properties

• Exact Mass: 168.05354
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.63

Additional information on 2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)acetic acid

Introduction to 2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)acetic acid (CAS No. 300582-90-5)

2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 300582-90-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic acid has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The compound features a dihydropyridine core, which is a well-known pharmacophore in the development of drugs targeting cardiovascular diseases, particularly those involving calcium channel modulation. The presence of an amino group at the 3-position and a carboxylic acid moiety at the 1-position enhances its reactivity, making it a valuable intermediate in synthetic pathways.

The dihydropyridine scaffold is renowned for its role in the pharmacological industry, with compounds like nifedipine and amlodipine serving as prominent examples of dihydropyridine derivatives used in the treatment of hypertension and angina pectoris. The structural motif of 2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)acetic acid not only inherits these pharmacological properties but also introduces additional functional groups that may contribute to novel therapeutic effects or enhance drug-like characteristics such as solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing new analogs of dihydropyridines to improve upon existing treatments or to explore untapped therapeutic avenues. The 3-amino group in this compound is particularly noteworthy, as it can serve as a site for further functionalization, allowing chemists to tailor the molecule for specific biological targets. For instance, modifications at this position could lead to enhanced binding affinity to certain enzymes or receptors, thereby increasing the compound's efficacy.

The carboxylic acid functionality at the 1-position of the dihydropyridine ring provides another avenue for chemical manipulation. Carboxylic acids are versatile handles that can be used for esterification, amidation, or coupling reactions, enabling the synthesis of more complex molecules. This feature makes 2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)acetic acid a promising building block for drug discovery programs aimed at creating novel therapeutics.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of dihydropyridine derivatives like this one. These tools allow researchers to predict binding interactions with high precision, facilitating the design of molecules with optimized pharmacokinetic profiles. Studies have demonstrated that subtle changes in the structure of dihydropyridines can significantly alter their biological activity, making computational screening an indispensable tool in modern drug development.

The synthesis of 2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)acetic acid involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the dihydropyridine core. Subsequent functionalization steps introduce the amino group and carboxylic acid moiety. The exact synthetic route depends on factors such as yield optimization, cost-effectiveness, and scalability, all of which are critical considerations in industrial-scale production.

In terms of biological activity, preliminary studies on 2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)acetic acid have shown promise in various contexts. For example, derivatives of this compound have been investigated for their potential role in modulating inflammatory pathways by interacting with specific enzymes or receptors. Additionally, the dihydropyridine scaffold is known to exhibit properties that could be beneficial in neuroprotective therapies or in addressing metabolic disorders.

The growing interest in heterocyclic compounds like dihydropyridines is driven by their diverse biological activities and structural flexibility. Researchers are continuously exploring new ways to exploit these characteristics for therapeutic purposes. The development of 2-(3-amino-2-oxo-1,2-dihydropyridin-1-yl)acetic acid as a lead compound exemplifies this trend towards innovation in medicinal chemistry.

From a regulatory perspective, compounds such as 2-(3-amino-2-oxo-1,2-dihydropyridin-1-y lacetic acid must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This involves preclinical studies using cell cultures and animal models to assess toxicity and pharmacological effects. If these studies yield positive results, further investigations into human trials may be warranted.

The future prospects for CAS No. 300582-90-5 are bright given its structural features and potential applications. As research progresses, it is likely that more derivatives will be synthesized and evaluated for their therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into viable drug candidates.

In conclusion,(3-amino)-[dihydro](pyrido)[pyrimidin]-4(5H)-carboxilic acido (CAS No: 30058290985) represents a significant advancement in pharmaceutical chemistry with its unique structure and multifunctional capabilities. Its potential applications span across various therapeutic areas, making it a valuable asset in ongoing drug discovery efforts.